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Compound of Interest

Compound Name: Debromohymenialdisine

Cat. No.: B1669978 Get Quote

Essential Safety and Handling Guide for
Debromohymenialdisine
This document provides immediate and essential safety, handling, and disposal protocols for

Debromohymenialdisine. It is intended for researchers, scientists, and drug development

professionals to ensure a safe laboratory environment and proper management of this

chemical compound. Adherence to these guidelines is critical to minimize exposure risks and

ensure compliant disposal.

Compound Information and Safety Data Summary
Debromohymenialdisine is a marine sponge alkaloid and a known inhibitor of checkpoint

kinases Chk1 and Chk2.[1] While the Safety Data Sheet (SDS) from some suppliers indicates

that the substance is not classified as hazardous under the Globally Harmonized System

(GHS), it is crucial to handle it with care as with all research chemicals, as the toxicological

properties may not be fully investigated.[2]

Quantitative Data Summary:
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Property Value Source

Molecular Formula C₁₁H₁₁N₅O₂ [1][3][4]

Molecular Weight 245.2 g/mol [1][3][4]

Appearance Yellow solid [1]

Purity ≥90% [1][4]

Solubility
Soluble in DMSO, Ethanol,

Methanol
[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is essential to prevent contact,

inhalation, and ingestion. The following PPE is required for all laboratory operations involving

Debromohymenialdisine.

Operation Eye Protection
Hand
Protection

Respiratory
Protection

Body
Protection

Weighing and

Transferring

(Powder)

Chemical splash

goggles and face

shield

Double-gloving:

Inner nitrile

glove, outer

chemical-

resistant glove

Work in a

certified chemical

fume hood. If not

possible, a

NIOSH-approved

respirator with a

P100 particulate

filter is required.

Fully-buttoned

lab coat, long

pants, and

closed-toe shoes

Working with

Solutions

Chemical splash

goggles

Chemical-

resistant gloves

(e.g., nitrile)

Work in a

certified chemical

fume hood

Lab coat, long

pants, and

closed-toe shoes

Cleaning and

Decontamination

Chemical splash

goggles

Heavy-duty

chemical-

resistant gloves

As required by

the cleaning

agent's SDS

Chemical-

resistant apron

over a lab coat
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Experimental Protocols: Handling and Preparation
of Solutions
3.1. Engineering Controls and Preparation:

Ventilation: All manipulations of solid Debromohymenialdisine, especially weighing and

transferring, must be conducted within a certified chemical fume hood to minimize inhalation

exposure.[5]

Safety Equipment: Ensure an eyewash station and safety shower are unobstructed and have

been recently tested.

Work Area: Designate a specific area for handling Debromohymenialdisine. Cover the work

surface with absorbent bench paper.

3.2. Weighing the Solid Compound:

Pre-weighing: Tare a clean, empty vial with a screw cap on an analytical balance.

Transfer: In the chemical fume hood, carefully transfer the desired amount of

Debromohymenialdisine powder to the pre-weighed vial using a clean spatula. Avoid

generating dust.

Sealing: Securely cap the vial.

Final Weighing: Re-weigh the sealed vial to determine the exact mass of the compound.

Cleaning: Decontaminate the spatula and any other tools used.

3.3. Preparing a Stock Solution:

Solvent Selection: Based on experimental needs, select an appropriate solvent (e.g., DMSO,

Ethanol, Methanol).

Dissolution: In the chemical fume hood, add the desired volume of solvent to the vial

containing the pre-weighed Debromohymenialdisine.
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Mixing: Cap the vial and mix by vortexing or gentle agitation until the solid is completely

dissolved.

Labeling: Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

Storage: Store the stock solution in a tightly sealed container at the recommended

temperature, protected from light.

Disposal Plan
All waste materials contaminated with Debromohymenialdisine must be treated as hazardous

chemical waste.

4.1. Waste Segregation and Collection:

Solid Waste: Collect disposable lab supplies (e.g., gloves, bench paper, pipette tips)

contaminated with Debromohymenialdisine in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect unused solutions and contaminated solvents in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix incompatible waste streams.

Sharps: Dispose of any contaminated needles or other sharps in a designated sharps

container for hazardous chemical waste.

4.2. Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full

chemical name "Debromohymenialdisine," and any other components of the waste.

Storage: Store waste containers in a designated, secure area away from general laboratory

traffic.

Pickup: Arrange for the disposal of hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[6][7] Do not

dispose of Debromohymenialdisine down the drain or in the regular trash.[7][8]
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Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for hazardous waste disposal. For a large spill, evacuate

the area and contact your institution's EHS office.
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5. Decontaminate Work Area
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7. Dispose via EHS
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Caption: Workflow for the safe handling of Debromohymenialdisine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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